6-Chloro-2-(4-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-(4-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H11ClO3/c1-18-10-7-5-9(6-8-10)11-3-2-4-12(15)13(11)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key: DVGQXCYEFNBGIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(C(=CC=C2)Cl)C(=O)O
• Molecular Formula: C14H11ClO3
• DSSTOX Substance ID: DTXSID30689180
• Molecular Weight: 262.69 g/mol
• CAS RN: 1261892-88-9

Description

6-Chloro-2-(4-methoxyphenyl)benzoic acid, 95% (6-CMPBA) is a compound that is widely used in organic synthesis due to its versatility and reactivity. It is a commonly used reagent in organic synthesis, and is also known by the names of Chloro-benzoic acid, 4-methoxy-phenyl-chloride, or 6-chloro-2-methoxy-benzoic acid. 6-CMPBA is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and other organic compounds.

Mechanism of Action

6-Chloro-2-(4-methoxyphenyl)benzoic acid, 95% is an effective reagent in organic synthesis due to its reactivity and versatility. It can act as a nucleophile, electrophile, or both, depending on the reaction conditions. It can also act as a catalyst in certain reactions. The reactivity of 6-Chloro-2-(4-methoxyphenyl)benzoic acid, 95% is due to its electron-withdrawing chloro group, which can act as an electron-donating group. This allows 6-Chloro-2-(4-methoxyphenyl)benzoic acid, 95% to be used in a variety of reactions, including nucleophilic substitution, electrophilic addition, and redox reactions.
Biochemical and Physiological Effects
6-Chloro-2-(4-methoxyphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory compounds. It has also been shown to have anti-inflammatory and analgesic effects in animal models. In addition, 6-Chloro-2-(4-methoxyphenyl)benzoic acid, 95% has been shown to have antioxidant activity, which may be beneficial in treating certain diseases.

Advantages and Limitations for Lab Experiments

6-Chloro-2-(4-methoxyphenyl)benzoic acid, 95% has several advantages for use in lab experiments. It is a relatively inexpensive reagent, and is readily available from many chemical suppliers. It is also a very reactive compound, which makes it useful for a variety of reactions. However, 6-Chloro-2-(4-methoxyphenyl)benzoic acid, 95% has some limitations for use in lab experiments. It is a toxic compound, and should be handled with caution. In addition, it can react with other compounds, which can lead to unwanted side reactions.

Future Directions

The use of 6-Chloro-2-(4-methoxyphenyl)benzoic acid, 95% in scientific research is likely to continue to grow in the future. It is a versatile and reactive compound, which makes it useful for a variety of reactions. In addition, its ability to act as a catalyst in certain reactions makes it an attractive reagent for the synthesis of novel compounds. In the future, 6-Chloro-2-(4-methoxyphenyl)benzoic acid, 95% may be used in the synthesis of drugs, dyes, and other compounds. It may also be used in the synthesis of polymers, and in the development of new catalysts. Finally, its ability to inhibit COX-2 may lead to the development of novel drugs for the treatment of inflammatory diseases.

Synthesis Methods

6-Chloro-2-(4-methoxyphenyl)benzoic acid, 95% is synthesized through a two-step process. The first step involves the reaction of 4-methoxy-benzoic acid and thionyl chloride to form 4-methoxy-benzoyl chloride. The second step is the reaction of 4-methoxy-benzoyl chloride and sodium hypochlorite to form 6-Chloro-2-(4-methoxyphenyl)benzoic acid, 95%. This two-step process is a simple and efficient way to synthesize 6-Chloro-2-(4-methoxyphenyl)benzoic acid, 95%.

Scientific Research Applications

6-Chloro-2-(4-methoxyphenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of pharmaceuticals, dyes, and other organic compounds. It has also been used as a catalyst in the synthesis of polymers. 6-Chloro-2-(4-methoxyphenyl)benzoic acid, 95% has also been used in the synthesis of novel compounds, such as 5-methoxy-2-chlorophenylbenzoic acid, which has been used in the synthesis of a variety of drugs.